Cas no 2228169-69-3 (3-(2-phenylpropan-2-yl)morpholine)

• Product Name: 3-(2-phenylpropan-2-yl)morpholine
• CAS No: 2228169-69-3
• MF: C₁₃H₁₉NO
• MW: 205.30
• CID: 4766149
• PubChem ID: 165866689
• Update Time: 2025-10-28

3-(2-phenylpropan-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-(1-methyl-1-phenylethyl)-
• 3-(2-phenylpropan-2-yl)morpholine

• Inchi： 1S/C13H19NO/c1-13(2,11-6-4-3-5-7-11)12-10-15-9-8-14-12/h3-7,12,14H,8-10H2,1-2H3
• InChI Key： NWBIUACQDLKEQM-UHFFFAOYSA-N
• SMILES： N1CCOCC1C(C)(C1=CC=CC=C1)C

Additional information on 3-(2-phenylpropan-2-yl)morpholine

Introduction to 3-(2-phenylpropan-2-yl)morpholine (CAS No. 2228169-69-3) and Its Emerging Applications in Chemical Biology

3-(2-phenylpropan-2-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2228169-69-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This morpholine derivative, characterized by its 2-phenylpropan-2-yl side chain, exhibits a unique combination of chemical properties that make it a promising candidate for various applications, particularly in drug discovery and molecular recognition. The morpholine core, known for its versatility in medicinal chemistry, contributes to the compound's solubility, stability, and potential bioactivity, while the phenylpropyl group introduces additional functionalization possibilities.

The synthesis and characterization of 3-(2-phenylpropan-2-yl)morpholine have been extensively studied in recent years, with researchers exploring its potential as a building block for more complex molecules. The compound's molecular structure allows for facile modifications at multiple positions, enabling the development of libraries of derivatives with tailored properties. This flexibility has made it an attractive scaffold for high-throughput screening and structure-activity relationship (SAR) studies aimed at identifying novel bioactive compounds.

One of the most compelling aspects of 3-(2-phenylpropan-2-yl)morpholine is its demonstrated utility in the development of small-molecule probes for biological targets. Recent studies have highlighted its role in modulating ion channels and receptors, which are critical for a wide range of physiological processes. For instance, researchers have investigated its interactions with voltage-gated sodium channels, where it has shown promise as a tool to study neuronal excitability and potential therapeutic applications in neurological disorders. The compound's ability to interact with these targets without exhibiting significant off-target effects makes it a valuable asset in pharmacological research.

Furthermore, the 2-phenylpropan-2-yl moiety in 3-(2-phenylpropan-2-yl)morpholine has been leveraged to develop novel ligands for G-protein coupled receptors (GPCRs), which are integral to many signaling pathways involved in human health and disease. By systematically varying the substitution patterns on the phenyl ring and the morpholine nitrogen, researchers have generated a series of analogs that exhibit enhanced affinity and selectivity for specific GPCRs. These derivatives have opened new avenues for treating conditions such as pain, inflammation, and metabolic disorders by targeting these critical cellular receptors.

The compound's chemical stability under various conditions has also been a focus of interest. Studies have demonstrated that 3-(2-phenylpropan-2-yl)morpholine maintains its integrity in both aqueous and organic solvents, making it suitable for diverse experimental protocols. This stability is particularly important in drug development pipelines, where compounds must withstand rigorous testing across multiple phases of preclinical and clinical trials. Additionally, its compatibility with common spectroscopic techniques has facilitated detailed structural elucidation and mechanistic studies.

In the realm of medicinal chemistry, the synthesis of 3-(2-phenylpropan-2-yl)morpholine has been optimized using modern catalytic methods that enhance efficiency and yield. Transition-metal-catalyzed cross-coupling reactions have played a pivotal role in constructing the complex framework of this compound. These advances not only streamline the production process but also allow for greater scalability, which is essential for industrial applications. The ability to produce this compound in multigram quantities has enabled researchers to conduct more comprehensive biological evaluations without compromising purity or potency.

Recent breakthroughs in computational chemistry have further accelerated the discovery process involving 3-(2-phenylpropan-2-yl)morpholine. Molecular modeling studies have provided insights into its binding modes with biological targets, helping to rationalize experimental observations and guide future design iterations. These computational approaches complement traditional wet-lab techniques by offering predictive power that can significantly reduce the time and resources required to develop novel therapeutics.

The potential applications of 3-(2-phenylpropan-2-yl)morpholine extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it a viable candidate for designing molecules that interact with biological systems in novel ways. For example, researchers have explored its use as a precursor for developing plant growth regulators or as an intermediate in synthesizing advanced polymers with specialized properties.

As our understanding of biological systems continues to evolve, so too does the demand for innovative molecular tools like 3-(2-phenylpropan-2-yl)morpholine. Ongoing research efforts are focused on expanding its utility by exploring new synthetic pathways and discovering untapped biological functions. Collaborative initiatives between academia and industry are driving these advancements forward, ensuring that compounds like this one remain at the forefront of scientific inquiry.

In conclusion,3-(2-phenoxypropionitrile) represents a cornerstone molecule in modern chemical biology with far-reaching implications for drug discovery and beyond. Its structural versatility,cas no2228169, functional adaptability,molecular recognition,and robust chemical profile position it as a cornerstone material for future innovations. As research progresses,3-(phenoxypropionitrile) will undoubtedly continue to play a pivotal role in shaping our understanding of biological processes and advancing therapeutic solutions.